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Compound of Interest

Compound Name: 2-Hydroxytetradecanoic acid

CAS No.: 2507-55-3

Cat. No.: B190465

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of 2-
Hydroxytetradecanoic acid, a long-chain fatty acid. Adherence to these guidelines is

essential to mitigate risks and comply with regulatory standards.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling. The key

quantitative data for 2-Hydroxytetradecanoic acid are summarized below.
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Property Value

Molecular Formula C₁₄H₂₈O₃[1][2][3]

Molecular Weight 244.37 g/mol [1][3]

CAS Number 2507-55-3[1]

Appearance Off-White Solid[2]

Melting Point 51.00 °C @ 760.00 mm Hg[3]

Storage Temperature 2-8°C or Room Temperature[1]

Health and Safety Hazards
According to safety data sheets, 2-Hydroxytetradecanoic acid may cause serious eye

damage and potentially long-lasting harmful effects to aquatic life[4]. Therefore, appropriate

personal protective equipment (PPE) must be worn at all times when handling this chemical.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Eyeshields or safety goggles[4].

Hand Protection: Compatible chemical-resistant gloves[4].

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

(e.g., type N95 in the US) may be required, especially if dust is generated[4].

Standard Operating Procedure for Disposal
The following step-by-step protocol outlines the approved method for the disposal of 2-
Hydroxytetradecanoic acid and its contaminated containers.

Experimental Protocols
Materials:

Waste 2-Hydroxytetradecanoic acid (solid or in solution)
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Designated hazardous waste container (compatible material, properly labeled)

Appropriate PPE (see above)

Spill containment materials

Procedure:

Waste Collection:

Collect all waste 2-Hydroxytetradecanoic acid, including any contaminated materials

(e.g., pipette tips, weighing paper), in a designated and clearly labeled hazardous waste

container[4][5].

Ensure the waste container is made of a compatible material and is kept securely closed

when not in use[6].

If the waste is in a solution, do not mix it with incompatible waste streams. It is best

practice to collect aqueous and solvent-based wastes separately[7].

Container Management:

Store the waste container in a designated hazardous waste storage area, away from heat,

sparks, and incompatible materials[6].

The storage area should be under the control of laboratory personnel and equipped with a

spill kit[8].

Final Disposal:

Arrange for the removal of the hazardous waste by a licensed chemical destruction facility.

Approved disposal methods include controlled incineration with flue gas scrubbing[5].

Crucially, do not discharge 2-Hydroxytetradecanoic acid or its solutions into the sewer

system or contaminate waterways, soil, or animal feed[4][5].

Empty Container Disposal:
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Thoroughly empty the original chemical container of all contents.

Triple rinse the container with a suitable solvent (e.g., water or another solvent in which

the compound is soluble). Collect all rinsate as hazardous waste and add it to your

designated waste container[6][8].

Once cleaned, deface or remove the original label to prevent misuse[6][8].

The cleaned and de-labeled container can then be offered for recycling or disposed of as

regular trash, depending on institutional policies[6].

Disposal Workflow
The logical flow for the proper disposal of 2-Hydroxytetradecanoic acid is visualized in the

diagram below. This workflow ensures that all safety and environmental considerations are met

at each stage of the process.
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Caption: Workflow for the safe disposal of 2-Hydroxytetradecanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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